Cas no 108885-67-2 (3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride)

3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride structure
108885-67-2 structure
Product Name:3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride
CAS No:108885-67-2
MF:C8H16ClN7O2S3
MW:373.906334877014
CID:1186831
PubChem ID:56841564
Update Time:2025-04-20

3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide hydrochloride
    • LogP
    • 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpropanimidamide,hydrochloride
    • famotidine hydrochloride
    • 125193-62-6
    • 3-[[2-(Diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]-N'-sulfamoylpropanimidamide hydron;chloride
    • S-(2-Guanidino-thiazol-4-yimetnyl)-(zotniourea dihydrochloride)
    • Propanimidamide, 3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)-, hydrochloride (1:?)
    • DTXSID20910894
    • 108885-67-2
    • Q27122044
    • 3-{[(2-Carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}-N-sulfamoylpropanimidamide--hydrogen chloride (1/1)
    • GLXC-15564
    • Inchi: 1S/C8H15N7O2S3.ClH/c9-6(15-20(12,16)17)1-2-18-3-5-4-19-8(13-5)14-7(10)11;/h4H,1-3H2,(H2,9,15)(H2,12,16,17)(H4,10,11,13,14);1H
    • InChI Key: OONJNILIBCMSNC-UHFFFAOYSA-N
    • SMILES: Cl.S(CC1=CSC(/N=C(\N)/N)=N1)CCC(N)=NS(N)(=O)=O

Computed Properties

  • Exact Mass: 373.02198
  • Monoisotopic Mass: 373.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 469
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 238A^2

Experimental Properties

  • Boiling Point: 580°C at 760 mmHg
  • Flash Point: 304.6°C
  • PSA: 175.83
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